Cas no 749230-40-8 (Benzoic acid,2,5-difluoro-3-hydroxy-)
749230-40-8 structure
Product Name:Benzoic acid,2,5-difluoro-3-hydroxy-
CAS No:749230-40-8
MF:C7H4F2O3
MW:174.101669311523
CID:561419
PubChem ID:12105135
Update Time:2025-04-19
Benzoic acid,2,5-difluoro-3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2,5-difluoro-3-hydroxy-
- AKOS016038579
- 2,5-Difluoro-3-hydroxybenzoic acid
- 749230-40-8
-
- Inchi: 1S/C7H4F2O3/c8-3-1-4(7(11)12)6(9)5(10)2-3/h1-2,10H,(H,11,12)
- InChI Key: XJDCFHNMGQTJBU-UHFFFAOYSA-N
- SMILES: FC1C(=CC(=CC=1C(=O)O)F)O
Computed Properties
- Exact Mass: 174.01285031g/mol
- Monoisotopic Mass: 174.01285031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 57.5Ų
Benzoic acid,2,5-difluoro-3-hydroxy- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
749230-40-8 (Benzoic acid,2,5-difluoro-3-hydroxy-) Related Products
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